Cas no 747411-55-8 (5-chloro-2-(4-methylpiperazin-1-yl)aniline)

• Product Name: 5-chloro-2-(4-methylpiperazin-1-yl)aniline
• CAS No: 747411-55-8
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 1003618
• PubChem ID: 2104082
• Update Time: 2025-04-20

5-chloro-2-(4-methylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-(4-methyl-1-piperazinyl)-
• 5-Chloro-2-(4-methyl-piperazin-1-yl)-phenylamine
• 5-chloro-2-(4-methylpiperazin-1-yl)aniline
• HMS2670H21
• CHEMBL1381781
• SCHEMBL360379
• 747411-55-8
• SMR000290853
• DTXSID301247361
• Z56979395
• EN300-09418
• SR-01000325117
• AKOS000103420
• 5-Chloro-2-(4-methyl-1-piperazinyl)benzenamine
• MLS000718585
• [5-chloro-2-(4-methylpiperazin-1-yl)phenyl]amine
• SR-01000325117-1
• XEB41155
• STL195697
• DB-087889

• MDL： MFCD05270922
• Inchi： 1S/C11H16ClN3/c1-14-4-6-15(7-5-14)11-3-2-9(12)8-10(11)13/h2-3,8H,4-7,13H2,1H3
• InChI Key： YCISPNUGBJCZPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1CCN(C)CC1

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 154-155 °CEnamineEN300-09418
• Boiling Point: 369.6±42.0 °C at 760 mmHg
• Flash Point: 177.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-chloro-2-(4-methylpiperazin-1-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines